3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-1-[4-(pyridin-2-yl)piperazin-1-yl]propan-1-one

• IUPAC Name: 3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)-1-(4-pyridin-2-ylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C20H22N4OS2/c1-15-22-20(16-5-4-14-26-16)17(27-15)7-8-19(25)24-12-10-23(11-13-24)18-6-2-3-9-21-18/h2-6,9,14H,7-8,10-13H2,1H3
• InChI Key: WNLNHZBRNHRYGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)CCC(=O)N2CCN(CC2)C3=CC=CC=N3)C4=CC=CS4
• Molecular Formula: C20H22N4OS2
• Molecular Weight: 398.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including a thiophene ring, a thiazole ring, and a piperazine ring. These types of compounds are often found in pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of nitrogen in the piperazine ring and the thiazole ring would likely result in these parts of the molecule being basic. The sulfur atoms in the thiophene and thiazole rings could potentially participate in coordination chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. It would likely be a solid at room temperature, and its solubility would depend on the exact nature of the functional groups present.

Scientific Research Applications

Metal Complexes and Inhibition Studies

The compound’s thiophene-derived Schiff base ligand, (E)-2-morpholino-N-(thiophen-2-ylmethylene)ethanamine , has been used to synthesize M(II) complexes (M = Co, Cu, Zn; X = Cl; M = Cd, X = Br). . These complexes exhibit significant anti-urease and leishmanicidal potential. Notably, they inhibit urease with IC50 values ranging from 3.50 to 8.05 μM. Docking studies corroborate the experimental results. Additionally, these complexes demonstrate marked anticancer activities against human colorectal cancer (HCT), hepatic cancer (HepG2), and breast cancer (MCF-7) cell lines.

Computational Chemistry

Docking studies provide insights into ligand binding and potential drug interactions. Computational approaches can further elucidate the mechanisms underlying complex behavior.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Compounds with similar structures are often involved in interactions with enzymes or receptors, where they can act as inhibitors or activators.

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. This could include investigating its potential biological activity, optimizing its synthesis, and exploring its potential uses in medicine or other fields.